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Introduction

Tantalum diboride (TaBz) is an ultra-high temperature ceramic (UHTC) that is garnering
significant interest for its potential use in advanced aerospace applications. Its exceptional
properties, including an extremely high melting point, superior hardness, and good thermal and
chemical stability, make it a prime candidate for components subjected to the extreme
environments of hypersonic flight and atmospheric re-entry.[1][2] Applications of particular
interest include thermal protection systems, coatings for critical components, rocket nozzles,
and the leading edges of hypersonic vehicles.[3][4][5] This document provides a detailed
overview of the material properties of TaBz, protocols for its synthesis and characterization, and
its performance in simulated aerospace environments.

Material Properties of Tantalalum Diboride and its
Composites

Tantalum diboride's performance in aerospace applications is dictated by its intrinsic material
properties. When combined with other materials, such as silicon carbide (SiC) or tantalum
carbide (TaC), the resulting composites can exhibit enhanced properties, particularly in terms of
oxidation and ablation resistance.[6][7]

Mechanical and Thermal Properties
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The following tables summarize key quantitative data for monolithic TaB2 and its composites.

Table 1: Mechanical Properties of Tantalum Diboride and Composites

Fracture
Material . . Relative Young's Vickers Flexural Toughnes
. Sintering .
Composit Method Density Modulus Hardness Strength s
etho
ion (%) (GPa) (GPa) (MPa) (MPa-m?/
%)
Hot
Pure TaB: Pressing 98 551 25.6 555 4.5
(2100°C)
Spark
Pure TaB:2 Plasma ~99.5 500 19.5 - -
Sintering
95TaB2-5T  Spark
aC- Plasma
o 98.6 386.3 21.7 - -
0.5MWCN Sintering
Ts-0.2PAA (1700°C)
Hot
TaC - 10 _
Pressing 98.6 543 194 600 3.4-3.5
wt% TaB:2
(2100°C)

Table 2: Thermophysical and Ablation Properties of Tantalum Diboride Composites

Material .
Test Condition

Linear Ablation

Mass Ablation Rate

Composition Rate (uml/s) (mgl(s-cm?))
95TaB2-5TaC-
- -3.3x 1072 -1.3x 1073
0.5MWCNTs-0.2PAA
C/C-TaB2-SiC Oxyacetylene flame 0.9 -
Experimental Protocols
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Detailed methodologies for the synthesis, characterization, and testing of tantalum diboride-
based materials are crucial for reproducible research and development.

Protocol 1: Synthesis of TaB2-SiC Composite via Spark
Plasma Sintering (SPS)

Objective: To fabricate a dense TaB2-SiC composite ceramic.

Materials:

o Tantalum diboride (TaB2) powder (99.5% purity, 1.0-3.0 um particle size)
« Silicon carbide (SiC) powder

o Graphite die and punches

e Argon gas (high purity)

Equipment:

e Spark Plasma Sintering (SPS) furnace (e.g., DR. SINTER SPS 1050)
o Planetary ball mill

e Glovebox with inert atmosphere

Procedure:

o Powder Preparation:

o In an inert atmosphere glovebox, weigh the desired amounts of TaBz and SiC powders to
achieve the target composite composition (e.g., 80 vol% TaB:z, 20 vol% SiC).

o Homogenize the powder mixture using a planetary ball mill. Milling parameters should be
optimized to ensure a uniform distribution without significant contamination from the milling
media.

» Die Loading:
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o Place the graphite die on the lower punch of the SPS apparatus.

o Carefully pour the homogenized TaB2-SiC powder mixture into the die.

o Level the powder surface and place the upper punch on top.
 Sintering Cycle:

o Place the die assembly into the SPS chamber.

o Evacuate the chamber to a high vacuum.

o Initiate the sintering program with the following parameters:

Heating Rate: 100°C/min

Sintering Temperature: 1700-1900°C[6][7]

Holding Time: 5-10 minutes[8]

Applied Pressure: 30-50 MPa[8]

Atmosphere: Argon

o The temperature is typically monitored via a pyrometer focused on the surface of the die.
e Cooling and Sample Retrieval:

o After the holding time, cool the sample to room temperature at a controlled rate.

o Remove the sintered pellet from the die.
o Post-Sintering Characterization:

o Measure the bulk density of the sintered sample using the Archimedes method.

o Prepare the sample surface by grinding and polishing for microstructural and mechanical
characterization.
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Protocol 2: High-Temperature Oxidation Testing

Objective: To evaluate the oxidation resistance of TaBz-based ceramics at elevated
temperatures.

Materials:

» Sintered TaB2 ceramic samples of defined geometry

¢ Alumina sample holder

Equipment:

» High-temperature box or tube furnace with programmable temperature control
e Analytical balance (precision of at least 0.1 mg)

o Calipers

Procedure:

e Sample Preparation:

o Clean the sintered ceramic samples in an ultrasonic bath with acetone and then ethanol to
remove any surface contaminants.

o Dry the samples thoroughly in an oven at 120°C for at least 1 hour.
o Measure the initial dimensions and weigh each sample accurately.
e Oxidation Test:
o Place the samples in the alumina holder and position them in the center of the furnace.

o Heat the furnace to the desired oxidation temperature (e.g., 1273 K) at a controlled rate in
an air atmosphere.[9][10]

o Hold the samples at the target temperature for a specified duration (e.g., 5 minutes to 25
hours).[9][10]
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» Data Collection:
o After the specified duration, cool the furnace to room temperature.
o Carefully remove the samples and measure their final weight.
o Calculate the weight change per unit surface area.

e Analysis:

o Analyze the oxidized surface using X-ray diffraction (XRD) to identify the oxide phases
formed (e.g., Ta20s).[9][10]

o Examine the microstructure of the oxide scale and the underlying ceramic using Scanning
Electron Microscopy (SEM).

Protocol 3: Ablation Testing using Oxyacetylene Torch

Objective: To assess the ablation performance of TaBz-based thermal protection materials.
Materials:

o TaBz-based composite samples

o Refractory sample holder

Equipment:

Oxyacetylene torch apparatus conforming to ASTM E285-80 standards.[11]

Infrared pyrometer or thermal imaging camera for temperature measurement.

High-speed camera for visual recording of the ablation process.

Analytical balance and calipers.

Procedure:

e Sample Preparation:
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o Prepare samples of a standard size and shape.

o Measure the initial mass and dimensions of each sample.

e Test Setup:

o Mount the sample in the holder at a fixed distance from the torch nozzle.

o Position the pyrometer to measure the temperature of the sample's front surface.

o Ablation Test:

o Ignite the oxyacetylene torch and adjust the gas flow rates to achieve the desired flame
temperature and heat flux.

o Expose the sample to the flame for a predetermined duration (e.g., 120 seconds).

o Record the surface temperature and visual changes throughout the test.

o Post-Test Analysis:

[¢]

Allow the sample to cool to room temperature.

Measure the final mass and dimensions to calculate the mass loss and surface recession.

[e]

Calculate the linear and mass ablation rates.

o

[¢]

Characterize the ablated surface using SEM to analyze the morphology and XRD to
identify any new phases formed.

Visualizations

The following diagrams illustrate key workflows and relationships in the study of tantalum
diboride for aerospace applications.
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Caption: Experimental workflow for TaB2 composite development.
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Caption: Relationship between TaB: properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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